1-(2-methoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(2-methoxyphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• InChI: InChI=1S/C18H16N6O2/c1-11-7-9-12(10-8-11)17-20-18(26-22-17)15-16(19)24(23-21-15)13-5-3-4-6-14(13)25-2/h3-10H,19H2,1-2H3
• InChI Key: ZYPISJTYUGEJKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC=CC=C4OC)N
• Molecular Formula: C18H16N6O2
• Molecular Weight: 348.4 g/mol
• CAS No.: 892774-60-6

Description

1-(2-methoxyphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C18H16N6O2 and its molecular weight is 348.366. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

• Synthesis of 1,2,4-triazole derivatives, including compounds structurally similar to 1-(2-methoxyphenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine, has shown antimicrobial activities. These compounds have been effective against various microorganisms in tests, suggesting potential for use in combating infections and diseases caused by bacteria and fungi (Bektaş et al., 2007); (Başoğlu et al., 2013); (Kaneria et al., 2016); (Hu et al., 2005).

Anticancer Evaluation

• Research on compounds with a similar structural makeup, including 1,2,4-oxadiazol and 1,2,4-triazole rings, has demonstrated anticancer properties. These studies indicate potential applications in the development of cancer therapies and treatments (Yakantham et al., 2019); (Ghani & Alabdali, 2022).

Nematocidal Activity

• Novel 1,2,4-oxadiazole derivatives, sharing structural characteristics with the compound , have shown promising nematocidal activity. This suggests potential applications in agriculture for controlling nematode pests (Liu et al., 2022).

Catalytic and Synthetic Applications

• Compounds similar to 1-(2-methoxyphenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine have been used as ligands in the synthesis of palladium(II) complexes, demonstrating high-turnover-number catalysis in aqueous media. This indicates their potential use in green chemistry and industrial catalysis (Bumagin et al., 2018).

Energetic Material Research

• Research on energetic materials incorporating 1,2,4-oxadiazole and 1,2,4-triazole structures, similar to the target compound, has been conducted. These materials exhibit high heat of detonation and are of interest in the field of explosives and propellants (Cao et al., 2020); (Wenli Cao et al., 2021).